![molecular formula C23H15N3O5 B1228521 4-hydroxy-N-[[2-oxo-1-(3-oxo-1H-isobenzofuran-1-yl)-3-indolylidene]amino]benzamide](/img/structure/B1228521.png)
4-hydroxy-N-[[2-oxo-1-(3-oxo-1H-isobenzofuran-1-yl)-3-indolylidene]amino]benzamide
Overview
Description
4-hydroxy-N-[[2-oxo-1-(3-oxo-1H-isobenzofuran-1-yl)-3-indolylidene]amino]benzamide is a member of benzofurans.
Scientific Research Applications
Chemical Synthesis and Reactions :
- A study by Jones (1981) detailed the aminolysis and hydrolysis reactions involving compounds similar to the specified chemical, leading to the formation of various benzamides and α-keto-acid derivatives (Jones, 1981).
Anti-inflammatory and Anticancer Properties :
- Kalsi et al. (1990) synthesized indolyl azetidinones, structurally related to the specified compound, and tested their anti-inflammatory activities. The most active compounds were compared with non-steroidal anti-inflammatory drugs (NSAIDs) (Kalsi, Shrimali, Bhalla, & Barthwal, 1990).
- Yılmaz et al. (2015) synthesized pro-apoptotic indapamide derivatives, showing significant anticancer activity, particularly against melanoma cell lines (Yılmaz et al., 2015).
Bactericidal Activity :
- Zadrazilova et al. (2015) evaluated substituted 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides against MRSA, demonstrating significant bactericidal effects (Zadrazilova et al., 2015).
Antimicrobial and Antifungal Agents :
- Narayana et al. (2004) prepared derivatives of 2-hydroxy benzamides, testing them for their antifungal activity (Narayana, Vijaya Raj, Ashalatha, Kumari, & Sarojini, 2004).
Potential Treatment for Alzheimer's Disease :
- Lee et al. (2018) developed 5-aroylindolyl-substituted hydroxamic acids, demonstrating their potential as treatments for Alzheimer's disease by inhibiting histone deacetylase 6 (HDAC6) and reducing tau protein aggregation (Lee et al., 2018).
Serotonin-3 (5-HT3) Receptor Antagonists :
- Harada et al. (1995) developed serotonin-3 (5-HT3) receptor antagonists, which are structurally related to the specified compound, showing potential for treating conditions influenced by serotonin levels (Harada et al., 1995).
properties
Molecular Formula |
C23H15N3O5 |
|---|---|
Molecular Weight |
413.4 g/mol |
IUPAC Name |
4-hydroxy-N-[2-hydroxy-1-(3-oxo-1H-2-benzofuran-1-yl)indol-3-yl]iminobenzamide |
InChI |
InChI=1S/C23H15N3O5/c27-14-11-9-13(10-12-14)20(28)25-24-19-17-7-3-4-8-18(17)26(21(19)29)22-15-5-1-2-6-16(15)23(30)31-22/h1-12,22,27,29H |
InChI Key |
AATPPZVLYNXMFT-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(OC2=O)N3C4=CC=CC=C4C(=C3O)N=NC(=O)C5=CC=C(C=C5)O |
Canonical SMILES |
C1=CC=C2C(=C1)C(OC2=O)N3C4=CC=CC=C4C(=C3O)N=NC(=O)C5=CC=C(C=C5)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(5-methoxy-1H-indol-3-yl)-2-[(4-methyl-2-thiazolyl)amino]ethanone](/img/structure/B1228440.png)
![4-fluoro-N-[[2-(3-pyridinyl)-1-piperidinyl]-sulfanylidenemethyl]benzamide](/img/structure/B1228441.png)
![N-(3,5-dichloro-2-pyridinyl)-2-[(1-phenyl-2-benzimidazolyl)thio]acetamide](/img/structure/B1228445.png)
![N-(4-methyl-5-oxo-2-[1]benzopyrano[4,3-b]pyridinyl)-2-phenylacetamide](/img/structure/B1228446.png)
![N-[6-ethyl-6-methyl-2-(methylthio)-5,8-dihydropyrano[4,5]thieno[1,2-c]pyrimidin-4-yl]-N',N'-dimethylethane-1,2-diamine](/img/structure/B1228448.png)
